Cas no 24916-90-3 (Dexamethasone 9,11-epoxide)

• Product Name: Dexamethasone 9,11-epoxide
• CAS No: 24916-90-3
• Molecular Formula: C₂₂H₂₈O₅
• Molecular Weight: 372.45472
• CID: 52590
• PubChem ID: 11143226

Dexamethasone 9,11-epoxide Properties

Names and Identifiers

• (9b,11b,16a)-9,11-Epoxy-17,21-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
• 9,11b-Epoxy-17,21-dihydroxy-16a-methyl-9b-pregna-1,4-diene-3,20-dione
• Dexamethasone 9,11-Epoxide
• 16-beta Methyl Epoxide
• 16α-Methyl Epoxide
• 8DM
• 16α-methyl-epoxide
• 16-β Methyl Epoxide
• 16-Alpha Methyl Epoxide
• CS-6951
• NS00084484
• D97367
• (4aS,4bS,5aS,6aS,7R,8R,9aS,9bS)-7-Hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one
• Q27258856
• (1S,2S,10S,11S,13R,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• 9 beta ,11 beta -Epoxy-17,21-dihydroxy-16 alpha -methylpregna-1,4-diene-3,20-dione
• 9beta,11beta-Epoxy-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• 9.BETA.-PREGNA-1,4-DIENE-3,20-DIONE, 9,11.BETA.-EPOXY-17,21-DIHYDROXY-16.ALPHA.-METHYL-
• 9.BETA.,11.BETA.-EPOXY-17,21-DIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• 16-Alpha-Methylepoxide
• HY-N0348
• EC 246-529-2
• (1S,2S,10S,11S,13R,14R,15S,17S)-14-HYDROXY-14-(2-HYDROXYACETYL)-2,13,15-TRIMETHYL-18-OXAPENTACYCLO[8.8.0.0(1),(1)?.0(2),?.0(1)(1),(1)?]OCTADECA-3,6-DIEN-5-ONE
• MOMETASONE FUROATE IMPURITY L [EP IMPURITY]
• AKOS015895224
• UNII-45O198JS6W
• Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9beta,11beta,16alpha)-
• DEXAMETHASONE IMPURITY D [EP IMPURITY]
• A-Epoxy-17,21-dihydroxy-16
• PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-17,21-DIHYDROXY-16-METHYL-, (9.BETA.,11.BETA.,16.ALPHA.)-
• Dexamethasone Imp. D (EP); 17,21-Dihydroxy-16alpha-methyl-9beta,11beta-epoxypregna-1,4-diene-3,20-dione; 9beta,11beta-Epoxy-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione; Dexamethasone 9,11-Epoxide; Dexamethasone Impurity D; Mometasone Furoate Impurity L
• 45O198JS6W
• AMY14575
• A,11
• 9
• (1S,2S,10S,11S,13R,14R,15S,17R)-14-Hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• AS-80742
• GBDXNHBVYAMODG-QDBZYVRYSA-N
• 9beta,11beta-epoxy-17alpha,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• SCHEMBL5261130
• DTXSID10862499
• 24916-90-3
• AC-1550
• 16alpha-Methylepoxide
• A817550
• A-methylpregna-1,4-diene-3,20-dione
• EINECS 246-529-2
• 9,11beta-Epoxy-17,21-dihydroxy-16alpha-methyl-9beta-pregna-1,4-diene-3,20-dione
• DEXAMETHASONE IMPURITY D (EP IMPURITY)
• 9BETA-PREGNA-1,4-DIENE-3,20-DIONE, 9,11BETA-EPOXY-17,21-DIHYDROXY-16ALPHA-METHYL-
• MOMETASONE FUROATE IMPURITY L (EP IMPURITY)

• MDL： MFCD07782140
• InChIKey： GBDXNHBVYAMODG-QDBZYVRYSA-N
• Inchi： 1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18-,19+,20+,21+,22-/m1/s1
• SMILES： C[C@@]12[C@](C(CO)=O)(O)[C@H](C)C[C@@]1([H])[C@]3([H])CCC4=CC(C=C[C@]4(C)[C@]3(O5)[C@]5([H])C2)=O

Computed Properties

• Exact Mass: 372.19400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 372.19367399g/mol
• Heavy Atom Count: 27
• Complexity: 814
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• LogP: 1.96410
• PSA: 87.13000
• Refractive Index: 1.61
• Boiling Point: 564.9±50.0 °C at 760 mmHg
• Melting Point: 230-235°C
• Flash Point: 198 ºC
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 150 mg/mL(402.74 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Color/Form: No data available
• Density: 1.32

Dexamethasone 9,11-epoxide Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

Dexamethasone 9,11-epoxide Customs Data

• HS CODE：2937290090
• Customs Data：

  China Customs Code:

  2937290090

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives